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Compound of Interest

Compound Name: 1,8-Cyclotetradecanedione

Cat. No.: B15474670

A comprehensive search of available scientific literature and databases has revealed no
specific information on the biological activity of 1,8-Cyclotetradecanedione or its direct
analogues. Consequently, a comparative guide detailing its performance against other
alternatives, including experimental data, protocols, and signaling pathways, cannot be
provided at this time. The absence of published research on this specific compound prevents
the fulfillment of the core requirements for data presentation and visualization.

While no data exists for 1,8-Cyclotetradecanedione, the broader classes of molecules to
which it belongs—macrocyclic ketones and diketones—have been the subject of biological
investigation. This report provides a general overview of the activities of some of these other
compounds to offer a contextual framework for researchers. It is crucial to emphasize that the
biological activities of the compounds discussed below are not indicative of the potential activity
of 1,8-Cyclotetradecanedione, as small structural changes can lead to vastly different
biological effects.

General Biological Activities of Other Macrocyclic
and Diketone Compounds

Macrocyclic compounds, characterized by a large ring structure, exhibit a wide range of
biological activities and have been a source of interest in drug discovery.[1][2] Similarly,
compounds containing a diketone functional group are also known to possess diverse
biological properties.[3][4]
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Macrocyclic Ketones:

o Antimicrobial and Antiviral Properties: Various naturally occurring and synthetic macrocycles
have demonstrated potential as antiviral, antifungal, and antibacterial agents.[1]

e Anticancer Activity: Some macrocycles have been investigated for their ability to inhibit the
growth of cancer cells.[1]

Diketones:

o Anti-inflammatory and Antioxidant Effects: Certain B-diketones have been shown to possess
anti-inflammatory and antioxidant properties.[3]

e Enzyme Inhibition: The diketone moiety can be important for the inhibition of specific
enzymes.[5]

o Anticancer Properties: Metal complexes of 3-diketone ligands have been studied for their
potential as anticancer agents.[3]

It is important to reiterate that this information is provided for general context only. The specific
biological activity of any compound is determined by its unique three-dimensional structure and
chemical properties. Without experimental data, any prediction of the biological activity of 1,8-
Cyclotetradecanedione would be purely speculative.

Further research, including synthesis and in vitro screening, would be necessary to determine if
1,8-Cyclotetradecanedione or its analogues have any significant biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyclotetradecanedione-compared-to-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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